Cas no 1497235-99-0 (2-(Cyclopentylsulfanylmethyl)pyrimidine-4-carboxylic acid)

• Product name: 2-(Cyclopentylsulfanylmethyl)pyrimidine-4-carboxylic acid
• CAS No: 1497235-99-0
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 5273887

2-(Cyclopentylsulfanylmethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(cyclopentylsulfanyl)methyl]pyrimidine-4-carboxylic acid
• 2-(Cyclopentylsulfanylmethyl)pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 2-[(cyclopentylthio)methyl]-

• Inchi： 1S/C11H14N2O2S/c14-11(15)9-5-6-12-10(13-9)7-16-8-3-1-2-4-8/h5-6,8H,1-4,7H2,(H,14,15)
• InChI Key： OBJQPNFMBHBFTA-UHFFFAOYSA-N
• SMILES： S(CC1N=CC=C(C(=O)O)N=1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Topological Polar Surface Area: 88.4
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(Cyclopentylsulfanylmethyl)pyrimidine-4-carboxylic acid

Comprehensive Overview of 2-(Cyclopentylsulfanylmethyl)pyrimidine-4-carboxylic acid (CAS No. 1497235-99-0)

2-(Cyclopentylsulfanylmethyl)pyrimidine-4-carboxylic acid (CAS No. 1497235-99-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and cyclopentylsulfanylmethyl substituent, serves as a versatile building block for the synthesis of bioactive molecules. Its molecular structure combines a carboxylic acid functionality with a sulfur-containing moiety, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for pyrimidine derivatives has surged due to their widespread applications in designing kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Researchers are particularly interested in 2-(Cyclopentylsulfanylmethyl)pyrimidine-4-carboxylic acid for its potential role in modulating enzyme activity and targeting specific biological pathways. Its CAS No. 1497235-99-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The compound's synthetic utility is another area of focus. Its carboxylic acid group allows for easy derivatization, enabling the creation of esters, amides, and other functionalized derivatives. This flexibility is crucial for optimizing drug candidates' pharmacokinetic properties, such as solubility and bioavailability. Moreover, the cyclopentylsulfanylmethyl side chain contributes to enhanced lipophilicity, which can improve membrane permeability—a critical factor in drug design.

From an industrial perspective, 2-(Cyclopentylsulfanylmethyl)pyrimidine-4-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such intermediates, including catalytic processes and solvent-free reactions. These advancements align with global trends toward reducing the carbon footprint of pharmaceutical manufacturing.

Another hot topic linked to this compound is its potential in personalized medicine. As the pharmaceutical industry shifts toward tailored therapies, pyrimidine-based scaffolds like CAS No. 1497235-99-0 are being investigated for their ability to target specific genetic mutations or disease markers. This aligns with the rising popularity of precision medicine and biomarker-driven drug development.

In summary, 2-(Cyclopentylsulfanylmethyl)pyrimidine-4-carboxylic acid (CAS No. 1497235-99-0) represents a pivotal compound in modern chemistry and drug discovery. Its structural features, combined with its applications in medicinal chemistry and sustainable synthesis, make it a subject of ongoing research and innovation. As scientific inquiries into kinase modulation and targeted therapies continue to expand, this compound is poised to play an even greater role in advancing therapeutic solutions.